Cas no 183994-90-3 (L-Homoserine, O-amino-, methyl ester)
L-Homoserine, O-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Homoserine, O-amino-, methyl ester
- AKOS006349425
- 183994-90-3
- EN300-1067428
- METHYL(2S)-2-AMINO-4-(AMINOOXY)BUTANOATE
- METHYL (2S)-2-AMINO-4-(AMINOOXY)BUTANOATE
-
- Inchi: 1S/C5H12N2O3/c1-9-5(8)4(6)2-3-10-7/h4H,2-3,6-7H2,1H3/t4-/m0/s1
- InChI Key: CMHKHPKHWVVBPE-BYPYZUCNSA-N
- SMILES: C(OC)(=O)[C@H](CCON)N
Computed Properties
- Exact Mass: 148.08479225Da
- Monoisotopic Mass: 148.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 87.6Ų
L-Homoserine, O-amino-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1067428-0.05g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 0.05g |
$1261.0 | 2023-10-28 | |
| Enamine | EN300-1067428-0.1g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 0.1g |
$1320.0 | 2023-10-28 | |
| Enamine | EN300-1067428-0.25g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 0.25g |
$1381.0 | 2023-10-28 | |
| Enamine | EN300-1067428-0.5g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 0.5g |
$1440.0 | 2023-10-28 | |
| Enamine | EN300-1067428-1.0g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1067428-2.5g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 2.5g |
$2940.0 | 2023-10-28 | |
| Enamine | EN300-1067428-5.0g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1067428-10.0g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1067428-1g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 1g |
$1500.0 | 2023-10-28 | |
| Enamine | EN300-1067428-5g |
methyl (2S)-2-amino-4-(aminooxy)butanoate |
183994-90-3 | 95% | 5g |
$4349.0 | 2023-10-28 |
L-Homoserine, O-amino-, methyl ester Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on L-Homoserine, O-amino-, methyl ester
Introduction to L-Homoserine, O-amino-, methyl ester (CAS No. 183994-90-3)
L-Homoserine, O-amino-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 183994-90-3, is a significant compound in the field of biochemical research and pharmaceutical development. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its role in various metabolic pathways and its potential applications in drug synthesis. The structure of this molecule incorporates both amino and ester functional groups, making it a versatile intermediate in organic synthesis and biochemical processes.
The molecular formula of L-Homoserine, O-amino-, methyl ester is C₅H₁₁NO₃, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the amino group (–NH₂) and the ester group (–OCH₃) contributes to its reactivity and makes it a valuable building block in the synthesis of more complex molecules. In biochemical contexts, this compound is often studied for its involvement in the biosynthesis of essential amino acids and other bioactive peptides.
Recent research has highlighted the importance of L-Homoserine, O-amino-, methyl ester in understanding metabolic pathways related to amino acid biosynthesis. Studies have demonstrated that this compound plays a crucial role in the conversion pathways leading to methionine and threonine, two essential amino acids vital for protein synthesis and cellular function. The ability to manipulate these pathways using intermediates like L-Homoserine, O-amino-, methyl ester offers promising avenues for developing therapeutic strategies targeting metabolic disorders.
In the pharmaceutical industry, L-Homoserine, O-amino-, methyl ester is being explored as a precursor in the synthesis of novel drug candidates. Its structural features make it a suitable candidate for further functionalization, allowing chemists to design molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential roles in modulating enzyme activity and inhibiting pathogenic processes. The growing interest in this area underscores the need for high-quality synthetic routes to L-Homoserine, O-amino-, methyl ester to support ongoing research.
The synthesis of L-Homoserine, O-amino-, methyl ester typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as enzymatic catalysis and flow chemistry, have been employed to improve yield and purity. These techniques not only enhance the efficiency of producing L-Homoserine, O-amino-, methyl ester but also minimize waste generation, aligning with green chemistry principles. The development of sustainable synthetic routes is critical for ensuring the long-term viability of this compound in both academic and industrial settings.
From a biochemical perspective, L-Homoserine, O-amino-, methyl ester serves as a key intermediate in the biosynthesis of methionine via the aspartate pathway. This pathway is conserved across many organisms, making it a target for therapeutic intervention in various diseases. By studying how L-Homoserine, O-amino-, methyl ester interacts with enzymes such as homoserine kinase and homocysteine synthase, researchers can gain insights into potential therapeutic targets for metabolic diseases like homocystinuria. Understanding these mechanisms may lead to the development of drugs that can correct metabolic imbalances by modulating enzyme activity.
Moreover, L-Homoserine, O-amino-, methyl ester has been implicated in the biosynthesis of sulfur-containing compounds that are important for cellular function. Sulfur is an essential element required for the synthesis of methionine, cysteine, and taurine—amino acids critical for protein structure and detoxification processes. Research has shown that disruptions in sulfur metabolism can lead to various health issues, highlighting the importance of compounds like L-Homoserine, O-amino-, methyl ester in maintaining metabolic homeostasis.
The structural versatility of L-Homoserine, O-amino-, methyl ester also makes it a valuable tool in drug discovery efforts. By modifying its functional groups or incorporating it into larger molecular frameworks, scientists can generate libraries of compounds with diverse biological activities. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying promising drug candidates derived from this intermediate. Such approaches are particularly useful in discovering novel therapeutics against complex diseases where traditional methods may fall short.
In conclusion, L-Homoserine, *O*-amino,*-methyl ester* (CAS No. 183994-90-3) is a multifaceted compound with significant implications in biochemical research and pharmaceutical development. Its role as an intermediate in essential metabolic pathways underscores its importance for understanding cellular processes and developing innovative treatments for metabolic disorders. The ongoing exploration of synthetic methodologies to produce this compound efficiently will continue to support advancements across multiple scientific disciplines.
183994-90-3 (L-Homoserine, O-amino-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)